Reactive Blue 49
Reactive Blue 49
Brand Name:
Vulcanchem
CAS No.:
12236-92-9
VCID:
VC0081723
InChI:
InChI=1S/C32H26ClN7O11S3/c1-13-25(36-20-12-21(53(46,47)48)24(34)23-22(20)27(41)18-9-4-5-10-19(18)28(23)42)14(2)29(54(49,50)51)15(3)26(13)37-32-39-30(33)38-31(40-32)35-16-7-6-8-17(11-16)52(43,44)45/h4-12,36H,34H2,1-3H3,(H,43,44,45)(H,46,47,48)(H,49,50,51)(H2,35,37,38,39,40)
SMILES:
CC1=C(C(=C(C(=C1NC2=NC(=NC(=N2)NC3=CC(=CC=C3)S(=O)(=O)O)Cl)C)S(=O)(=O)O)C)NC4=CC(=C(C5=C4C(=O)C6=CC=CC=C6C5=O)N)S(=O)(=O)O
Molecular Formula:
C32H26ClN7O11S3
Molecular Weight:
816.2 g/mol
Reactive Blue 49
CAS No.: 12236-92-9
Main Products
VCID: VC0081723
Molecular Formula: C32H26ClN7O11S3
Molecular Weight: 816.2 g/mol
| CAS No. | 12236-92-9 |
|---|---|
| Product Name | Reactive Blue 49 |
| Molecular Formula | C32H26ClN7O11S3 |
| Molecular Weight | 816.2 g/mol |
| IUPAC Name | 1-amino-4-[3-[[4-chloro-6-(3-sulfoanilino)-1,3,5-triazin-2-yl]amino]-2,4,6-trimethyl-5-sulfoanilino]-9,10-dioxoanthracene-2-sulfonic acid |
| Standard InChI | InChI=1S/C32H26ClN7O11S3/c1-13-25(36-20-12-21(53(46,47)48)24(34)23-22(20)27(41)18-9-4-5-10-19(18)28(23)42)14(2)29(54(49,50)51)15(3)26(13)37-32-39-30(33)38-31(40-32)35-16-7-6-8-17(11-16)52(43,44)45/h4-12,36H,34H2,1-3H3,(H,43,44,45)(H,46,47,48)(H,49,50,51)(H2,35,37,38,39,40) |
| Standard InChIKey | OYYZSRVQTPSXRG-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=C(C(=C1NC2=NC(=NC(=N2)NC3=CC(=CC=C3)S(=O)(=O)O)Cl)C)S(=O)(=O)O)C)NC4=CC(=C(C5=C4C(=O)C6=CC=CC=C6C5=O)N)S(=O)(=O)O |
| Canonical SMILES | CC1=C(C(=C(C(=C1NC2=NC(=NC(=N2)NC3=CC(=CC=C3)S(=O)(=O)O)Cl)C)S(=O)(=O)O)C)NC4=CC(=C(C5=C4C(=O)C6=CC=CC=C6C5=O)N)S(=O)(=O)O |
| PubChem Compound | 166362 |
| Last Modified | Nov 11 2021 |
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